Cas no 19945-62-1 (2-Butenoic acid, 2-methyl-4-oxo-, methyl ester, (2E)-)

• Product Name: 2-Butenoic acid, 2-methyl-4-oxo-, methyl ester, (2E)-
• CAS No: 19945-62-1
• MF: C₆H₈O₃
• MW: 128.125922203064
• CID: 1390826
• PubChem ID: 12165602
• Update Time: 2025-04-20

2-Butenoic acid, 2-methyl-4-oxo-, methyl ester, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 2-methyl-4-oxo-, methyl ester, (2E)-
• DTXSID201283203
• SCHEMBL4866478
• Methyl (2E)-2-methyl-4-oxo-2-butenoate
• 19945-62-1

• Inchi： 1S/C6H8O3/c1-5(3-4-7)6(8)9-2/h3-4H,1-2H3/b5-3+
• InChI Key： QTZRMOICYYNVDZ-HWKANZROSA-N
• SMILES： O(C)C(/C(=C/C=O)/C)=O

Computed Properties

• Exact Mass: 128.04734
• Monoisotopic Mass: 128.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37